3,3-Dimethyl-1,3-selenasilinane
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
3,3-Dimethyl-1,3-selenasilinane is a six-membered heterocyclic compound containing selenium and silicon in its ring structure. The compound features two methyl groups at the 3-position, which influence its steric and electronic properties.
Properties
CAS No. |
61676-26-4 |
|---|---|
Molecular Formula |
C6H14SeSi |
Molecular Weight |
193.23 g/mol |
IUPAC Name |
3,3-dimethyl-1,3-selenasilinane |
InChI |
InChI=1S/C6H14SeSi/c1-8(2)5-3-4-7-6-8/h3-6H2,1-2H3 |
InChI Key |
WZKZKWOKLVFOLW-UHFFFAOYSA-N |
Canonical SMILES |
C[Si]1(CCC[Se]C1)C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3,3-Dimethyl-1,3-selenasilinane typically involves the reaction of organosilicon compounds with selenium reagents. One common method is the cyclization of 3,3-dimethyl-1,3-disilacyclohexane with elemental selenium under controlled conditions. The reaction is usually carried out in an inert atmosphere to prevent oxidation and degradation of the product.
Industrial Production Methods
While specific industrial production methods for 3,3-Dimethyl-1,3-selenasilinane are not well-documented, the general approach would involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions, such as temperature, pressure, and solvent choice, to maximize yield and purity.
Chemical Reactions Analysis
Types of Reactions
3,3-Dimethyl-1,3-selenasilinane can undergo various chemical reactions, including:
Oxidation: The selenium atom can be oxidized to form selenoxides or selenones.
Reduction: Reduction reactions can convert selenoxides back to selenides.
Substitution: The compound can participate in nucleophilic substitution reactions, where the selenium atom is replaced by other nucleophiles.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and m-chloroperbenzoic acid (m-CPBA).
Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are typically used.
Substitution: Nucleophiles like halides (Cl⁻, Br⁻) or alkoxides (RO⁻) can be used under basic conditions.
Major Products Formed
Oxidation: Selenoxides and selenones.
Reduction: Selenides.
Substitution: Various substituted selenasilinanes depending on the nucleophile used.
Scientific Research Applications
3,3-Dimethyl-1,3-selenasilinane has several applications in scientific research:
Chemistry: It is used as a precursor in the synthesis of other organoselenium compounds and as a reagent in organic transformations.
Biology: The compound’s selenium content makes it of interest in studies related to selenium’s biological roles, including its antioxidant properties.
Industry: Used in the development of advanced materials, including semiconductors and polymers.
Mechanism of Action
The mechanism by which 3,3-Dimethyl-1,3-selenasilinane exerts its effects is primarily through its selenium atom. Selenium can participate in redox reactions, acting as an antioxidant by neutralizing reactive oxygen species (ROS). The compound can also interact with various molecular targets, including enzymes and proteins, influencing their activity and stability.
Comparison with Similar Compounds
1,3-Dimethyl-1,3-bis(trimethylsilyl)urea (CAS 10218-17-4)
- Structure : Contains urea backbone with two trimethylsilyl groups and methyl substituents.
- Solubility: Likely polar aprotic solvent compatibility due to silyl groups. Purity: Industrial-grade specifications emphasize low heavy metal content (<10 ppm) and moisture control (<0.5%) .
- Applications : Used as a siliconizing agent and chemical intermediate in pharmaceuticals.
- Key Differences :
- Lacks selenium; silicon and nitrogen dominate reactivity.
- Higher steric bulk due to trimethylsilyl groups compared to selenasilinane.
1,1,1,3,3,3-Hexamethyl Disilazane (HMDS)
- Structure : Nitrogen-centered compound with two trimethylsilyl groups.
- Physical Properties :
- Applications : Widely used in semiconductor manufacturing and as a dehydration agent.
- cyclic selenasilinane. Higher volatility compared to selenasilinane (inferred from liquid state and lower molecular weight).
3,3-Dimethylacrylic Acid Methyl Ester
- Structure : Unsaturated ester with a dimethyl-substituted double bond.
- Physical Properties :
- Applications: Monomer for polymer synthesis.
- Key Differences: Lacks heteroatoms (Se/Si); reactivity driven by ester and alkene groups. Higher polarity due to the ester functional group compared to selenasilinane’s nonpolar ring.
Trisilylamine (SIT8715.8)
- Structure : Nitrogen-centered compound with three silyl groups.
- Physical Properties :
- Key Differences :
- Linear vs. cyclic structure.
- Silicon-nitrogen bonding contrasts with selenium-silicon bonding in selenasilinane.
Comparative Data Table
Research Findings and Reactivity Insights
- Selenium vs. Silicon/Nitrogen : The presence of selenium in 3,3-Dimethyl-1,3-selenasilinane may confer distinct redox properties compared to silicon- or nitrogen-centered analogs. Selenium’s lower electronegativity than nitrogen could enhance electron donation in catalytic cycles.
- Toxicity concerns associated with selenium must also be addressed .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
